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Compound of Interest

Compound Name: Fba 185

Cat. No.: B080080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The following guide provides a comprehensive overview of the current scientific understanding

of the compound designated FBA 185, with a specific focus on its excited state lifetime and

related photophysical characteristics. This document is intended to serve as a technical

resource, summarizing available data and experimental methodologies to support further

research and development efforts.

Core Data Summary
A thorough review of scientific literature and chemical databases reveals a significant lack of

published data regarding a molecule or compound identified as "FBA 185" in the context of

photophysics, spectroscopy, or as a chemical entity with a measured excited state lifetime.

Searches for "FBA 185 excited state lifetime," "FBA 185 fluorescence lifetime," "FBA 185
photophysics," and "FBA 185 spectroscopy" did not yield any relevant scientific publications or

experimental data.

The designation "FBA 185" appears in non-scientific contexts, including:

Color Hex Code:#fba185 is a hexadecimal code representing a specific shade of orange.

Industrial Product: It is referenced as a fluorescent brightener.
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Automotive Part Number: The term is associated with a brake component.[1]

Due to the absence of scientific data, a quantitative summary of the excited state lifetime and

detailed experimental protocols for a compound named "FBA 185" cannot be provided at this

time.

Experimental Protocols and Methodologies
As no experimental data for the excited state lifetime of a compound designated "FBA 185" has

been found, this section will outline the general and widely accepted methodologies used to

determine such properties for fluorescent molecules. These techniques would be applicable

should FBA 185 be identified as a fluorescent compound in the future.

Time-Correlated Single Photon Counting (TCSPC)
Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive technique for

determining fluorescence lifetimes.

Methodology:

Excitation: A pulsed light source with a high repetition rate (e.g., a picosecond laser or a

light-emitting diode) excites the sample.

Photon Detection: A sensitive, high-speed single-photon detector (e.g., a photomultiplier tube

or a single-photon avalanche diode) detects the emitted fluorescence photons.

Time-to-Amplitude Conversion: A time-to-amplitude converter (TAC) measures the time

difference between the excitation pulse and the detection of the first fluorescence photon.

Histogram Generation: The TAC output is digitized by an analog-to-digital converter (ADC)

and used to build a histogram of photon arrival times.

Data Analysis: The resulting decay curve is fitted to one or more exponential functions to

extract the fluorescence lifetime(s).

Phase-Fluorometry
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Phase-fluorometry, also known as frequency-domain fluorometry, is another common method

for measuring fluorescence lifetimes.

Methodology:

Modulated Excitation: The sample is excited with an intensity-modulated light source

(typically sinusoidal).

Phase Shift and Demodulation: The emitted fluorescence will also be modulated at the same

frequency but will be phase-shifted and demodulated relative to the excitation light.

Lifetime Calculation: The fluorescence lifetime can be calculated from the measured phase

shift and/or the change in modulation depth. This process is repeated at multiple modulation

frequencies to resolve multi-exponential decays.

Signaling Pathways and Experimental Workflows
Given the lack of information identifying FBA 185 as a biologically active molecule or a probe

used in biological research, no specific signaling pathways or established experimental

workflows involving this compound can be described.

For illustrative purposes, a generalized workflow for characterizing the photophysical properties

of a novel fluorescent compound is presented below.
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Caption: Generalized workflow for the synthesis and photophysical characterization of a

fluorescent compound.

Conclusion
The term "FBA 185" does not correspond to a scientifically documented compound with a

measured excited state lifetime in the available literature. Researchers, scientists, and drug

development professionals seeking information on this topic are advised to verify the chemical

identifier or name of the compound of interest. Should "FBA 185" be an internal or preliminary

designation for a novel compound, the experimental methodologies outlined in this guide

provide a robust framework for the determination of its photophysical properties, including its

excited state lifetime. Future research and publication of data for a compound with this

identifier will be necessary to populate the quantitative data tables and specific experimental

protocols requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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